N-(2-hydroxy-2-(thiophen-3-yl)ethyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-3-ylethyl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C15H17NO3S/c1-11-4-2-3-5-14(11)19-9-15(18)16-8-13(17)12-6-7-20-10-12/h2-7,10,13,17H,8-9H2,1H3,(H,16,18)
• InChI Key: JBVIJPZOJFSVQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC(C2=CSC=C2)O
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

N-(2-hydroxy-2-(thiophen-3-yl)ethyl)-2-(o-tolyloxy)acetamide, also known as THPAL, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. THPAL is a synthetic compound that belongs to the class of acetamides and has been found to exhibit promising biological activities.

Scientific Research Applications

Chemoselective Acetylation and Synthesis of Antimalarial Intermediates Research by Magadum and Yadav (2018) demonstrates the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate for antimalarial drugs, using immobilized lipase. This process showcases the compound's role in synthesizing intermediates for pharmaceutical applications, particularly in antimalarial drug synthesis. The study underscores the efficiency of using specific acyl donors and optimized reaction conditions for selective acetylation, highlighting the compound's potential in streamlining the synthesis of pharmacologically relevant molecules (Magadum & Yadav, 2018).

Coordination Complexes and Anion Coordination Studies Kalita and Baruah (2010) focused on the different spatial orientations of amide derivatives, including a stretched amide with a tweezer-like geometry, in anion coordination. Their findings contribute to the understanding of how the structure of amide derivatives affects anion coordination, providing insights for designing molecular architectures with specific coordination properties. This research is essential for the development of new materials and sensors based on anion coordination mechanisms (Kalita & Baruah, 2010).

Anticancer Drug Development and Molecular Docking Analysis Sharma et al. (2018) synthesized N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and conducted molecular docking analysis targeting the VEGFr receptor, demonstrating its potential as an anticancer drug. This study illustrates the application of N-(2-hydroxy-2-(thiophen-3-yl)ethyl)-2-(o-tolyloxy)acetamide derivatives in developing new therapeutic agents, with the structure and activity of these compounds providing a foundation for future drug discovery and development efforts (Sharma et al., 2018).